6-acetyl-5-methyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 6-acetyl-5-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C9H8N2O2S2/c1-3-5-7(13)10-9(14)11-8(5)15-6(3)4(2)12/h1-2H3,(H2,10,11,13,14)
• InChI Key: SIQXVSSQQCZZLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=S)N2)C(=O)C
• Molecular Formula: C9H8N2O2S2
• Molecular Weight: 240.3 g/mol

Description

“6-acetyl-5-methyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one” is a derivative of thieno[2,3-d]pyrimidine. Thienopyrimidines are bioisostere and structural analogs of the natural purines and are characterized by a broad spectrum of biological activities.

Synthesis Analysis

The synthesis of similar compounds involves the use of a thiol and potassium hydroxide in water, to which epichlorohydrin is added dropwise. This process may be similar for the synthesis of “this compound”.

Scientific Research Applications

Pharmacogenetic Testing for Drug Metabolizing Enzymes

Pharmacogenetics studies how genetic variations affect individual responses to drugs, which could be relevant to understanding how specific compounds like the one mentioned might interact with human metabolism. Research has shown that pharmacogenetic testing for drug metabolizing enzymes is rarely performed in clinical practice despite its potential to enhance patient care by tailoring drug therapy to individual genetic makeup. This suggests a gap between the potential benefits of pharmacogenetics and its application in healthcare, highlighting the need for further research and implementation in clinical settings (Gardiner & Begg, 2005).

Xenobiotics Analysis in Food

The study of xenobiotics, which are compounds not naturally found in organisms such as drugs, pollutants, and food additives, includes understanding their metabolism, toxicity, and the way they are processed by the body. A pilot study on the dietary assessment of xenobiotics derived from food processing in an adult Spanish sample reveals the intake of various heterocyclic amines and polycyclic aromatic hydrocarbons, which are processed by the body's metabolic enzymes. Such studies underscore the importance of monitoring xenobiotic intake due to their potential health impacts, including carcinogenic risks (Zapico et al., 2022).

NMR Spectroscopy in Toxicology

NMR spectroscopy has been used to identify and quantify a wide range of xenobiotics in biological fluids, offering a powerful tool for toxicological analysis. This technique allows for the direct characterization and quantitation of therapeutic agents, pesticides, and other compounds without the need for sample preparation, playing a crucial role in acute poisoning cases. The ability to detect and measure various xenobiotics underscores the technique's value in medical research and public health (Imbenotte et al., 2003).

Future Directions

Thienopyrimidine derivatives have shown potential as anticancer and antimicrobial agents. Therefore, “6-acetyl-5-methyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one” and similar compounds may serve as useful lead compounds in the search for powerful dual anticancer-antimicrobial agents.